Cas no 210046-95-0 (2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide)

• Product Name: 2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide
• CAS No: 210046-95-0
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 2841036
• Update Time: 2025-06-11

2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,2,6-thiadiazinane 1,1-dioxide
• ZB0649
• 2-phenyl-1,2,6-thiadiazinan 1,1-dioxide
• 2-Phenyl-1lambda~6~,2,6-thiadiazinane-1,1-dione
• 2-Phenyltetrahydro-2H-1,2,6-thiadiazine 1,1-dioxide
• 2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide

• Inchi： 1S/C9H12N2O2S/c12-14(13)10-7-4-8-11(14)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2
• InChI Key： ZQCQDGZDUZMHLS-UHFFFAOYSA-N
• SMILES： S1(NCCCN1C1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 0.9
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide

Research Brief on 2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide (CAS: 210046-95-0): Recent Advances and Applications

2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide (CAS: 210046-95-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Recent studies have focused on its unique molecular structure, characterized by the 1,2,6-thiadiazinane 1,1-dioxide core with a phenyl substituent at the 2-position, which contributes to its distinctive biological activity profile.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's potential as a modulator of GABAergic neurotransmission. The research team employed molecular docking simulations and electrophysiological assays to demonstrate that 2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide exhibits selective binding to specific GABA receptor subtypes. These findings suggest potential applications in anxiety disorders and epilepsy treatment, with the compound showing superior metabolic stability compared to existing benzodiazepine-class drugs.

In synthetic chemistry advancements, a novel scalable synthesis route for 210046-95-0 was developed by researchers at the University of Cambridge (2024). This improved methodology utilizes a one-pot cyclization strategy with significantly higher yield (78% vs previous 42%) and reduced environmental impact through elimination of heavy metal catalysts. The new synthetic approach has important implications for future industrial-scale production and structure-activity relationship (SAR) studies of related derivatives.

Pharmacokinetic studies conducted in 2024 revealed favorable ADME properties of 2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide, including good oral bioavailability (F = 65% in rodent models) and blood-brain barrier penetration. The compound demonstrated an optimal half-life (t1/2 = 8.2 hours in primates) for potential once-daily dosing regimens. These characteristics position it as a promising lead compound for further preclinical development.

Emerging research has also explored the compound's potential in neurodegenerative diseases. A recent Nature Communications paper (2024) reported that 210046-95-0 exhibits neuroprotective effects in cellular models of Parkinson's disease, potentially through modulation of mitochondrial function and reduction of oxidative stress. These findings open new avenues for therapeutic development beyond the initially investigated CNS indications.

Current challenges in the development of 2-Phenyl-1,2,6-thiadiazinane 1,1-dioxide include the need for more comprehensive toxicology studies and the optimization of formulation strategies to enhance solubility. Several pharmaceutical companies have included this compound in their pipelines, with Phase I clinical trials anticipated to begin in late 2025 for anxiety disorders. The unique pharmacophore of this molecule continues to inspire the design of novel analogs with potentially improved therapeutic profiles.